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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991 Get Quote

Application Notes: Pigment Red 112 in Scientific
Coating Formulations
Introduction

Pigment Red 112 (C.I. 12370) is a monoazo pigment known for its brilliant, neutral red hue,

high tinting strength, and excellent fastness properties.[1][2] While widely utilized in industrial

paints, coatings, and printing inks, its robust chemical and physical stability also makes it a

compelling candidate for specialized scientific applications where color fidelity, durability, and

inertness are paramount.[1][3][4] These notes provide researchers, scientists, and drug

development professionals with an overview of Pigment Red 112's key characteristics and

protocols for its use in creating high-performance coatings for laboratory and research

environments.

Potential scientific applications include the formulation of durable, color-coded coatings for

laboratory equipment, the creation of stable, non-leaching colored surfaces for analytical

device components, and its use as a stable colorant in material science research. Its excellent

resistance to acids, alkalis, and solvents ensures coating integrity in demanding experimental

conditions.[5]
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The utility of Pigment Red 112 in scientific coatings is derived from its combination of physical

and chemical properties. It offers a vibrant yellowish-red shade with superior weathering

resistance and thermal stability.[1] The pigment disperses well in both aqueous and solvent-

based systems, allowing for versatile formulation development.[1][6]
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Property Value Source(s)

Chemical Identity

C.I. Name Pigment Red 112 (P.R. 112) [1]

C.I. Number 12370 [1][7]

CAS Number 6535-46-2 [7][8]

Chemical Class Monoazo [1][5]

Molecular Formula C₂₄H₁₆Cl₃N₃O₂ [1][8]

Molecular Weight 484.76 - 484.8 g/mol [1][8]

Physical Properties

Appearance Red Powder [1]

Density 1.38 - 1.65 g/cm³ [3][9]

Specific Surface Area 17 - 40 m²/g [3][9]

Oil Absorption 35 - 88 g/100g [9]

Heat Stability Stable up to 200°C [1]

Fastness Properties
(Scale 1-8, where 8 is

excellent)

Light Fastness (Full Tone) 7 - 8 [3]

Light Fastness (Reduced) 6 - 7 [3]

Water Resistance Excellent [5]

5% HCl Resistance Excellent [5]

5% NaOH Resistance Excellent [5]

Ethanol Resistance Excellent [5]

Xylene Resistance Excellent [5]
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Protocol 1: Preparation of a Solvent-Based Alkyd Resin Coating

This protocol details the formulation of a small-batch, solvent-based coating suitable for

applying a durable, colored film to metal or glass substrates. Alkyd resins are synthetic

polymers that provide good adhesion and durability.[10]

Materials:

Pigment Red 112 (P.R. 112)

Long oil alkyd resin solution (e.g., 60-70% solids in mineral spirits)

Dispersing agent (surfactant suitable for solvent systems)

Mineral spirits or xylene (solvent)

Driers (e.g., cobalt, zirconium, calcium octoate blend)

Glass beads (1-2 mm diameter) for milling

Substrates for coating (e.g., glass slides, aluminum panels)

Equipment:

Analytical balance

Laboratory high-shear mixer or disperser

Bead mill or laboratory shaker

Viscometer (e.g., Brookfield)

Draw-down bar or spin coater

Drying oven

Procedure:
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Binder Preparation: In a suitable vessel, weigh the alkyd resin solution. Add the dispersing

agent (typically 1-2% of the pigment weight) and mix thoroughly with the high-shear mixer at

low speed.

Pigment Incorporation: Gradually add the pre-weighed Pigment Red 112 powder to the

resin-dispersant mixture while slowly increasing the mixing speed. Continue mixing until the

pigment is fully wetted and a homogenous paste is formed. A typical formulation would

consist of approximately 15% pigment by weight to 85% alkyd resin solution.[10]

Dispersion (Milling): Transfer the paste to a milling vessel containing glass beads (a bead-to-

paste ratio of 1:1 by volume is recommended). Seal the vessel and place it on a laboratory

shaker or in a bead mill. Disperse for 60-90 minutes. The goal is to break down pigment

agglomerates and achieve a fine, stable dispersion.[10]

Let-Down and Viscosity Adjustment: After milling, separate the dispersion from the glass

beads. Slowly add additional alkyd resin and solvent (mineral spirits/xylene) to achieve the

desired pigment concentration and application viscosity.

Addition of Driers: Add the drier blend according to the manufacturer's recommendation

(typically a small percentage of the resin solids). Mix gently for 5-10 minutes.

Application: Apply the coating to the prepared substrate using a draw-down bar for uniform

thickness or a spin coater for thin films.

Curing: Allow the coated substrate to air-dry in a dust-free environment for 24 hours, or cure

in an oven at a specified temperature (e.g., 60-80°C) for 1-2 hours to accelerate drying and

hardening.

Protocol 2: Preparation of a Water-Based Acrylic Coating

This protocol outlines the formulation of an environmentally friendly, water-based coating.

These coatings are suitable for applications where low volatile organic compounds (VOCs) are

required.[11]

Materials:

Pigment Red 112 (P.R. 112)
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Water-based acrylic emulsion

Bio-based or synthetic dispersing agent for aqueous systems (e.g., Lansperse LT87).[7]

Deionized water

Defoamer.[7]

Coalescing agent (e.g., ethylene glycol)

Rheology modifier (thickener)

Equipment:

Same as Protocol 1, with materials suitable for aqueous solutions.

Procedure:

Grind Phase Preparation: In a high-shear mixing vessel, combine deionized water, the

dispersing agent, and the defoamer. Mix until homogenous.

Pigment Dispersion: While mixing at high speed, slowly add the Pigment Red 112 powder.

Continue to mix for 20-30 minutes to create a fine dispersion. The quality of the dispersion

can be assessed by measuring particle size.[7]

Let-Down: In a separate vessel, combine the acrylic emulsion, coalescing agent, and any

remaining deionized water.

Final Formulation: Under slow agitation, add the pigment dispersion (grind phase) to the let-

down mixture.

Viscosity Adjustment: Add the rheology modifier incrementally until the desired application

viscosity is reached. Mix thoroughly but avoid introducing air into the formulation.

Application and Curing: Apply the coating to the substrate as described in Protocol 1. Allow

the film to cure at room temperature. The curing process involves the evaporation of water

followed by the coalescence of the acrylic polymer particles.
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Visualized Workflows and Properties
The following diagrams illustrate the experimental workflow for coating preparation and the

logical relationship between the properties of Pigment Red 112 and its scientific applications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Formulation & Dispersion

Phase 2: Application & Curing

Phase 3: Characterization

1. Select System
(Solvent or Water-Based)

2. Weigh Components
(Pigment, Resin, Additives)

3. Pre-mix Binder
& Dispersant

4. Add Pigment
Under Shear

5. High-Energy Milling
(Dispersion)

6. Let-Down & Viscosity
Adjustment

7. Substrate Application
(e.g., Draw-Down Bar)

8. Curing / Drying
(Air or Oven)

9. Film Thickness
Measurement

10. Colorimetric Analysis
(CIELAB)

11. Adhesion & Hardness
Testing

Click to download full resolution via product page

Caption: Experimental workflow for preparing and testing a Pigment Red 112 coating.
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Caption: Relationship between P.R. 112 properties and its scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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